Piericidin C8

• Molecular Formula: C29H43NO5
• Molecular Weight: 485.7 g/mol
• IUPAC Name: 2-[(2E,5E,7E,9R,10R)-10-[(2S,3S)-3-[(E)-but-2-en-2-yl]-2-methyloxiran-2-yl]-10-hydroxy-3,5,7,9-tetramethyldeca-2,5,7-trienyl]-5,6-dimethoxy-3-methyl-1H-pyridin-4-one
• InChI: InChI=1S/C29H43NO5/c1-11-20(5)27-29(8,35-27)26(32)21(6)16-19(4)15-18(3)14-17(2)12-13-23-22(7)24(31)25(33-9)28(30-23)34-10/h11-12,15-16,21,26-27,32H,13-14H2,1-10H3,(H,30,31)/b17-12+,18-15+,19-16+,20-11+/t21-,26-,27+,29+/m1/s1
• InChI Key: RPPVWSISTGXTFG-PYQZAHNGSA-N
• Isomeric SMILES: C/C=C(\C)/[C@H]1[C@](O1)(C)[C@@H]([C@H](C)/C=C(\C)/C=C(\C)/C/C(=C/CC2=C(C(=O)C(=C(N2)OC)OC)C)/C)O
• Canonical SMILES: CC=C(C)C1C(O1)(C)C(C(C)C=C(C)C=C(C)CC(=CCC2=C(C(=O)C(=C(N2)OC)OC)C)C)O
• synonyms: piericidin C8

Description

Piericidin C8 is a natural product found in Streptomyces with data available.

Scientific Research Applications

Cytotoxic Properties

Piericidins C7 and C8, derived from marine Streptomyces sp., exhibit selective cytotoxicity against certain cell lines. Specifically, they show significant activity against rat glia cells transformed with the adenovirus E1A gene and Neuro-2a mouse neuroblastoma cells. This indicates potential applications in studying and treating certain types of cancers (Hayakawa et al., 2007).

Chemical and Physical Properties

The molecular structures of piericidins C7 and C8 were established using high-resolution FAB-MS and NMR spectral analysis. Understanding these structures is crucial for the development of potential therapeutic applications (Hayakawa et al., 2007).

Biological Activities

Piericidins, including C8, are known for their wide range of bioactivities against micro-organisms, insects, and tumor cells. Their structural similarity to coenzyme Q gives them the ability to inhibit NADH dehydrogenase and Photosystem II, opening avenues for their use in developing new antibiotics or anti-tumor agents (Azad et al., 2021).

Inhibitory Effect on Complex I

Piericidin is a potent inhibitor of mitochondrial and bacterial type I NADH‐ubiquinone oxidoreductases (Complex I), playing a key role in respiratory functions. Understanding its binding mechanism can inform research on metabolic processes and potential therapeutic interventions (Darrouzet et al., 1998).

Biosynthesis Pathways

The biosynthesis pathway of piericidin, including C8, has been explored in Streptomyces species. This research provides insight into the enzymatic mechanisms involved in the production of such compounds, which is crucial for the development of analogs and potential drugs (Liu et al., 2012).

Antimicrobial and Antifungal Applications

New members of the piericidin family, including C5 and C6, have demonstrated the ability to inhibit cell division in certain biological contexts. This suggests potential applications in developing antimicrobial and antifungal agents (Kubota et al., 2003).